Cas no 2228934-95-8 (2-(4-ethynylphenyl)cyclopropan-1-amine)

• Product Name: 2-(4-ethynylphenyl)cyclopropan-1-amine
• CAS No: 2228934-95-8
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 6000823
• PubChem ID: 165660287
• Update Time: 2025-05-20

2-(4-ethynylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethynylphenyl)cyclopropan-1-amine
• EN300-1850722
• 2228934-95-8

• Inchi： 1S/C11H11N/c1-2-8-3-5-9(6-4-8)10-7-11(10)12/h1,3-6,10-11H,7,12H2
• InChI Key： WXQPEUXCMHSISZ-UHFFFAOYSA-N
• SMILES： NC1CC1C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-ethynylphenyl)cyclopropan-1-amine

Comprehensive Overview of 2-(4-ethynylphenyl)cyclopropan-1-amine (CAS No. 2228934-95-8): Properties, Applications, and Research Insights

The compound 2-(4-ethynylphenyl)cyclopropan-1-amine (CAS No. 2228934-95-8) is a specialized organic molecule featuring a unique combination of a cyclopropylamine core and an ethynylphenyl substituent. This structural motif has garnered significant attention in pharmaceutical and materials science research due to its potential as a building block for drug discovery and advanced polymers. The presence of both an amine group and an alkyne functionality makes it a versatile intermediate for click chemistry reactions, a topic widely searched in modern synthetic chemistry.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of such structurally diverse compounds. Researchers frequently search for "small molecule modulators" or "kinase inhibitor scaffolds," where 2-(4-ethynylphenyl)cyclopropan-1-amine could play a role due to its rigid cyclopropane ring—a feature known to enhance binding affinity in bioactive molecules. Its CAS number 2228934-95-8 is often queried in chemical databases alongside terms like "structure-activity relationship (SAR)" and "fragment-based drug design."

In materials science, the ethynyl group enables applications in conjugated polymers and metal-organic frameworks (MOFs), areas trending in renewable energy and catalysis research. The compound’s ability to participate in Sonogashira coupling—a frequently searched reaction—makes it valuable for constructing extended π-systems in organic electronics. Discussions around "organic semiconductors" and "photovoltaic materials" often reference similar alkynyl-containing precursors.

From a synthetic perspective, 2-(4-ethynylphenyl)cyclopropan-1-amine exemplifies the growing demand for multifunctional intermediates. Its amine group allows for derivatization via amidation or reductive amination, while the alkyne can undergo cycloadditions or oxidative dimerization. These properties align with search queries such as "step-economical synthesis" and "green chemistry approaches," reflecting the industry’s shift toward sustainable methodologies.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹³C and ¹H) and mass spectrometry, techniques commonly associated with searches for "compound purity verification." The rigid cyclopropane ring often produces distinctive chemical shift patterns, a detail of interest to spectroscopists. Additionally, its stability under various pH conditions is a recurring topic in forums discussing "prodrug design" and "bioconjugation strategies."

Emerging applications in bioorthogonal chemistry—a hotspot in live-cell imaging—have further elevated the relevance of CAS 2228934-95-8. The compound’s alkyne group can selectively react with azides in Cu-free click reactions, a technique searched extensively for in vivo labeling. This aligns with the rise of "theranostic agents" (therapeutics + diagnostics) in precision medicine, where such reactions enable targeted drug delivery systems.

Regulatory and safety profiles of 2-(4-ethynylphenyl)cyclopropan-1-amine are often queried alongside "REACH compliance" and "laboratory handling guidelines." While not classified as hazardous under standard protocols, its storage recommendations (e.g., inert atmosphere, protection from light) mirror best practices for air-sensitive compounds—a frequently searched lab safety topic. The compound’s logP and water solubility data are also critical for researchers optimizing ADME properties in drug candidates.

In summary, 2-(4-ethynylphenyl)cyclopropan-1-amine (CAS No. 2228934-95-8) represents a convergence point for multiple cutting-edge research domains. Its dual functionality addresses contemporary needs in medicinal chemistry, materials engineering, and chemical biology, making it a compound of enduring interest across academic and industrial R&D sectors.